Cas no 899984-85-1 (N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899984-85-1
• MF: C₂₆H₃₁N₃O₇
• MW: 497.54024720192
• CID: 5492536
• Update Time: 2025-08-01

N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,1-bis(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 3,4-dihydro-N,1-bis(3,4,5-trimethoxyphenyl)-
• N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C26H31N3O7/c1-31-19-12-16(13-20(32-2)24(19)35-5)23-18-8-7-9-28(18)10-11-29(23)26(30)27-17-14-21(33-3)25(36-6)22(15-17)34-4/h7-9,12-15,23H,10-11H2,1-6H3,(H,27,30)
• InChI Key： WZKOTZGTNQQLKN-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC(OC)=C(OC)C(OC)=C1)=O)C2C1=CC(OC)=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 672.0±55.0 °C(Predicted)
• pka: 10.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899984-85-1)

The compound N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899984-85-1) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a pyrrolo[1,2-a]pyrazine core and multiple trimethoxyphenyl groups, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of cellular pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most searched questions about this compound revolves around its synthetic route and pharmacological properties. The synthesis of N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. The presence of methoxy groups enhances its solubility and bioavailability, which are critical factors in drug development. Recent studies suggest that this compound may interact with kinase enzymes, a hot topic in cancer research, due to its structural similarity to known kinase inhibitors.

In the context of current trends, the demand for small-molecule therapeutics and targeted drug delivery systems has surged. CAS No. 899984-85-1 aligns with these trends, as its modular design allows for functionalization to improve drug-target interactions. Additionally, its potential role in epigenetic regulation has sparked curiosity, given the growing focus on gene expression modulation in precision medicine. This compound’s ability to penetrate cell membranes efficiently makes it a viable candidate for central nervous system (CNS) drug development, another area of high interest.

From a structural-activity relationship (SAR) perspective, the trimethoxyphenyl moieties in N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide are believed to contribute to its binding affinity with biological targets. Computational modeling studies have highlighted its potential to inhibit protein-protein interactions, a key mechanism in disrupting disease pathways. Moreover, its low toxicity profile in preliminary assays makes it a standout candidate for further preclinical evaluation.

The compound’s relevance extends to neurodegenerative disease research, where small-molecule neuroprotectants are in high demand. Its pyrrolopyrazine scaffold is structurally analogous to other neuroactive compounds, suggesting potential applications in Alzheimer’s and Parkinson’s disease studies. Researchers are also exploring its utility in anti-inflammatory therapies, given the increasing prevalence of autoimmune disorders worldwide.

In summary, N,1-bis(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899984-85-1) represents a versatile and promising compound in modern pharmacology. Its unique structure, combined with its potential multi-target activity, positions it as a valuable subject for ongoing and future research. As the scientific community continues to unravel its mechanisms, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.